Cas no 2227649-95-6 ((1R)-1-(5-bromo-2-chloropyridin-4-yl)ethan-1-ol)

• Product Name: (1R)-1-(5-bromo-2-chloropyridin-4-yl)ethan-1-ol
• CAS No: 2227649-95-6
• MF: C₇H₇BrClNO
• MW: 236.493580102921
• CID: 6442902
• PubChem ID: 165645901
• Update Time: 2025-08-04

(1R)-1-(5-bromo-2-chloropyridin-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(5-bromo-2-chloropyridin-4-yl)ethan-1-ol
• 2227649-95-6
• EN300-1908560

• Inchi： 1S/C7H7BrClNO/c1-4(11)5-2-7(9)10-3-6(5)8/h2-4,11H,1H3/t4-/m1/s1
• InChI Key： BODGTNHYRJREMN-SCSAIBSYSA-N
• SMILES： BrC1C=NC(=CC=1[C@@H](C)O)Cl

Computed Properties

• Exact Mass: 234.93995g/mol
• Monoisotopic Mass: 234.93995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 33.1Ų

Additional information on (1R)-1-(5-bromo-2-chloropyridin-4-yl)ethan-1-ol

Introduction to (1R)-1-(5-bromo-2-chloropyridin-4-yl)ethan-1-ol (CAS No. 2227649-95-6)

The compound (1R)-1-(5-bromo-2-chloropyridin-4-yl)ethan-1-ol, identified by its CAS number 2227649-95-6, is a significant molecule in the field of chemical and pharmaceutical research. This compound belongs to the pyridine derivatives, a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of both bromo and chloro substituents on the pyridine ring, make it a versatile scaffold for further chemical modifications and functionalizations.

In recent years, pyridine-based compounds have been extensively studied for their pharmacological properties. The< strong>5-bromo-2-chloropyridin-4-yl moiety is particularly interesting because it introduces both electron-withdrawing and electron-donating effects, which can influence the reactivity and binding affinity of the molecule. This dual functionality has been exploited in various synthetic strategies to develop novel therapeutic agents targeting different disease pathways.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors. Recent studies have demonstrated that pyridine derivatives can interact with a wide range of biological targets, including enzymes and receptors involved in cancer, inflammation, and neurodegenerative diseases. The< strong>ethan-1-ol group at the C1 position provides a hydroxyl moiety that can participate in hydrogen bonding interactions, enhancing the binding affinity of the molecule to its target.

The synthesis of< strong>(1R)-1-(5-bromo-2-chloropyridin-4-yl)ethan-1-ol involves multi-step organic transformations, starting from commercially available pyridine precursors. The stereochemistry at the C1 position is crucial for its biological activity, and thus careful control over the reaction conditions is necessary to achieve the desired enantiomer. Chiral resolution techniques or asymmetric synthesis methods are often employed to isolate the (R)-enantiomer, which has been shown to exhibit superior pharmacological properties in several preclinical studies.

Current research in this area is focused on exploring the pharmacological profile of this compound and its derivatives. Preclinical studies have indicated that< strong>(1R)-1-(5-bromo-2-chloropyridin-4-yl)ethan-1-ol exhibits promising activity against various disease models. For instance, it has shown inhibitory effects on kinases involved in cancer cell proliferation and survival. Additionally, its interaction with other therapeutic targets has been investigated, suggesting potential applications in treating inflammatory disorders and neurodegenerative conditions.

The< strong>5-bromo and< strong>2-chloro substituents on the pyridine ring are key features that contribute to the biological activity of this compound. These halogen atoms can enhance binding affinity through dipole-dipole interactions and can also serve as handles for further chemical modifications. For example, palladium-catalyzed cross-coupling reactions can be used to introduce additional functional groups at various positions of the pyridine ring, leading to a library of derivatives with tailored pharmacological properties.

In conclusion, (1R)-1-(5-bromo-2-chloropyridin-4-yl)ethan-1-ol (CAS No. 2227649-95-6) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable scaffold for developing novel therapeutic agents. Ongoing research efforts are focused on elucidating its mechanism of action and exploring its therapeutic applications in various disease settings.